Cas no 1354003-62-5 ([(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid)
[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties
Names and Identifiers
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- [(R)-3-(benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
- (R)-2-(3-(((Benzyloxy)carbonyl)(isopropyl)amino)pyrrolidin-1-yl)acetic acid
- AM95921
- [(R)-3-(Benzyloxycarbonylisopropylamino)pyrrolidin-1-yl]acetic acid
- [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
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- Inchi: 1S/C17H24N2O4/c1-13(2)19(15-8-9-18(10-15)11-16(20)21)17(22)23-12-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,20,21)/t15-/m1/s1
- InChI Key: SMBRAMRSAPGCON-OAHLLOKOSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(C(C)C)[C@H]1CN(CC(=O)O)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 407
- Topological Polar Surface Area: 70.1
[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 084040-500mg |
R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid |
1354003-62-5 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM498425-1g |
(R)-2-(3-(((Benzyloxy)carbonyl)(isopropyl)amino)pyrrolidin-1-yl)aceticacid |
1354003-62-5 | 97% | 1g |
$1378 | 2023-01-01 |
[(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid
Recent Advances in the Study of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS: 1354003-62-5)
The compound [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS: 1354003-62-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the role of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the pyrrolidine ring and benzyloxycarbonyl group, make it a versatile scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and prolyl oligopeptidase (POP), which are implicated in metabolic and neurodegenerative disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid in modulating DPP-4 activity. The study employed a combination of molecular docking and kinetic assays to elucidate the binding interactions between the compound and the enzyme. Results indicated that the compound exhibits high selectivity and potency, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation antidiabetic drugs.
Another notable advancement involves the application of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid in the field of neuropharmacology. A 2022 study in ACS Chemical Neuroscience explored its role in inhibiting POP, an enzyme associated with cognitive decline in Alzheimer's disease. The study reported that the compound's pyrrolidine moiety facilitates penetration of the blood-brain barrier, enhancing its therapeutic potential for central nervous system disorders. Further in vivo experiments demonstrated significant improvements in cognitive function in animal models, paving the way for future clinical trials.
The synthesis of [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid has also seen methodological improvements. A recent publication in Organic Process Research & Development described a scalable and cost-effective synthetic route using asymmetric hydrogenation as a key step. This advancement addresses previous challenges related to yield and enantiomeric purity, making the compound more accessible for large-scale pharmaceutical production.
In conclusion, [(R)-3-(Benzyloxycarbonyl-isopropyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS: 1354003-62-5) represents a promising candidate for drug development, with applications spanning metabolic and neurodegenerative diseases. Ongoing research continues to uncover its mechanistic insights and therapeutic potential, positioning it as a valuable tool in the chemical biology and medicinal chemistry toolkit.
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